
CAS number for (4-Aminopiperidin-1-yl)
(thiophen-2-yl)methanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(4-Aminopiperidin-1-yl)(thiophen-

2-yl)methanone

Cat. No.: B1309516 Get Quote

Technical Guide: (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the chemical compound (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone. Following a comprehensive search of publicly available scientific databases

and chemical registries, this document outlines the current availability of technical data,

including its Chemical Abstracts Service (CAS) number, experimental protocols, and associated

biological data. The objective of this guide is to provide a clear and concise summary of the

existing knowledge base for researchers and professionals in the field of drug development.

Chemical Identity and Registration
A critical step in the characterization of any chemical entity is its unique identification through a

CAS number. A thorough search for the CAS number for (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone has been conducted.

Findings:

Despite a comprehensive search of chemical databases and supplier catalogs, a specific CAS

number for the exact structure of (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone could
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not be located. While CAS numbers for structurally related compounds are available, none

correspond directly to the requested molecule. For reference, some related compounds and

their CAS numbers are listed in the table below.

Table 1: CAS Numbers of Structurally Related Compounds

Compound Name CAS Number

(4-Aminopiperidin-1-yl)(2-

chlorophenyl)methanone
1018662-01-5[1]

(4-amino-phenyl)-piperidin-1-yl-methanone 42837-37-6

(4-AMINO-PIPERIDIN-1-YL)-(2-NITRO-

PHENYL)-METHANONE HYDROCHLORIDE
1158501-49-5[2]

(4-Aminopiperidin-1-yl)(2-

(methylthio)phenyl)methanone
1467328-36-4

(4-Hydroxy-1-methyl-4-(thiophen-2-yl)piperidin-

3-yl)(thiophen-2-yl)methanone
728887-97-6[3]

Synthesis and Experimental Data
A review of scientific literature was performed to identify publications detailing the synthesis,

experimental protocols, and biological activity of (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone.

Findings:

The search did not yield any specific publications or datasets pertaining to the synthesis or

experimental evaluation of (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone. The available

literature focuses on related chemical structures, such as:

Derivatives of 6-(4-aminopiperidin-1-yl)-substituted pyrimidine-2,4(1H,3H)-diones, which

have been investigated as potential anticancer agents targeting thymidylate synthase.[4]

Synthetic strategies for 4-substituted-3-aminopiperidin-2-ones.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemscene.com/product/1018662-01-5.html
https://www.echemi.com/products/pd180630119492-4-amino-piperidin-1-yl-2-nitro-phenyl-methanone-hydrochloride.html
https://chembk.com/en/chem/(4-Hydroxy-1-methyl-4-(thiophen-2-yl)piperidin-3-yl)(thiophen-2-yl)methanone
https://www.benchchem.com/product/b1309516?utm_src=pdf-body
https://www.benchchem.com/product/b1309516?utm_src=pdf-body
https://www.benchchem.com/product/b1309516?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12635300/
https://pubmed.ncbi.nlm.nih.gov/16018690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Studies on the biological activity of various other piperidine and thiophene-containing

compounds in different therapeutic areas.[6][7][8]

The absence of specific data prevents the compilation of quantitative data tables and detailed

experimental methodologies as requested.

Signaling Pathways and Mechanistic Information
In the absence of biological data for the target compound, it is not possible to delineate any

associated signaling pathways or mechanisms of action. Research on analogous structures,

such as certain dipeptidyl peptidase-4 (DPP-4) inhibitors containing piperidine moieties, has

elucidated their roles in metabolic regulation.[9][10] However, extrapolating these pathways to

the specific, uncharacterized compound of interest would be speculative.

Conclusion and Future Directions
Based on an extensive review of publicly accessible information, there is currently a lack of

specific technical data for (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone. Key identifiers

such as a dedicated CAS number, along with detailed synthetic protocols and biological activity

data, are not available in the public domain.

For researchers interested in this specific molecule, the following steps are recommended:

De novo Synthesis and Characterization: The primary step would be to synthesize the

compound and fully characterize it using standard analytical techniques (e.g., NMR, Mass

Spectrometry, Elemental Analysis).

CAS Number Registration: Upon successful synthesis and characterization, the compound

can be registered with the Chemical Abstracts Service to obtain a unique CAS number.

Biological Screening: The synthesized compound can then be subjected to a battery of

biological assays to determine its bioactivity and potential therapeutic applications.

This guide serves to summarize the current void in the scientific literature regarding (4-
Aminopiperidin-1-yl)(thiophen-2-yl)methanone and to provide a foundational starting point

for future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. echemi.com [echemi.com]

3. chembk.com [chembk.com]

4. Design, synthesis, and biological evaluation of novel 6-(4-aminopiperidin-1-yl)-substituted
benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives as potential anticancer agents
targeting thymidylate synthase - PMC [pmc.ncbi.nlm.nih.gov]

5. Synthesis of 4-substituted-3-aminopiperidin-2-ones: application to the synthesis of a
conformationally constrained tetrapeptide N-acetyl-Ser-Asp-Lys-Pro - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Novel (4-piperidin-1-yl)-phenyl sulfonamides as potent and selective human beta(3)
agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

7. 1,1'-(3-methyl-4-phenylthieno[2,3-b]thiophene-2,5-diyl)diethanone as a building block in
heterocyclic synthesis. Novel synthesis of some pyrazole and pyrimidine derivatives -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. 8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-
ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and
orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CAS number for (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309516#cas-number-for-4-aminopiperidin-1-yl-
thiophen-2-yl-methanone]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1309516?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/1018662-01-5.html
https://www.echemi.com/products/pd180630119492-4-amino-piperidin-1-yl-2-nitro-phenyl-methanone-hydrochloride.html
https://chembk.com/en/chem/(4-Hydroxy-1-methyl-4-(thiophen-2-yl)piperidin-3-yl)(thiophen-2-yl)methanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC12635300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12635300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12635300/
https://pubmed.ncbi.nlm.nih.gov/16018690/
https://pubmed.ncbi.nlm.nih.gov/16018690/
https://pubmed.ncbi.nlm.nih.gov/16018690/
https://pubmed.ncbi.nlm.nih.gov/11504641/
https://pubmed.ncbi.nlm.nih.gov/11504641/
https://pubmed.ncbi.nlm.nih.gov/21814162/
https://pubmed.ncbi.nlm.nih.gov/21814162/
https://pubmed.ncbi.nlm.nih.gov/21814162/
https://www.researchgate.net/publication/324400591_Antiproliferative_and_in_silico_admet_study_of_new_4-Piperidin-1-ylmethyl-2-_thiophen-2-yl_quinoline_analogues
https://www.researchgate.net/publication/5796116_8-3-_R_-Aminopiperidin-1-yl-7-but-2-ynyl-3-methyl-1-4-methyl-quinazolin-2-ylmethyl-37-dihydropurine-26-dione_BI_1356_a_Highly_Potent_Selective_Long-Acting_and_Orally_Bioavailable_DPP-4_Inhibitor_for_t
https://pubmed.ncbi.nlm.nih.gov/18052023/
https://pubmed.ncbi.nlm.nih.gov/18052023/
https://pubmed.ncbi.nlm.nih.gov/18052023/
https://pubmed.ncbi.nlm.nih.gov/18052023/
https://www.benchchem.com/product/b1309516#cas-number-for-4-aminopiperidin-1-yl-thiophen-2-yl-methanone
https://www.benchchem.com/product/b1309516#cas-number-for-4-aminopiperidin-1-yl-thiophen-2-yl-methanone
https://www.benchchem.com/product/b1309516#cas-number-for-4-aminopiperidin-1-yl-thiophen-2-yl-methanone
https://www.benchchem.com/product/b1309516#cas-number-for-4-aminopiperidin-1-yl-thiophen-2-yl-methanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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